Cas no 1872299-12-1 ((4E)-4-methoxyiminoisochroman-3-one)

• Product Name: (4E)-4-methoxyiminoisochroman-3-one
• CAS No: 1872299-12-1
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 6807644
• PubChem ID: 18413869
• Update Time: 2025-01-16

(4E)-4-methoxyiminoisochroman-3-one Chemical and Physical Properties

Names and Identifiers

• 1872299-12-1
• (4E)-4-METHOXYIMINOISOCHROMAN-3-ONE
• (4E)-4-methoxyiminoisochroman-3-one

• Inchi： 1S/C10H9NO3/c1-13-11-9-8-5-3-2-4-7(8)6-14-10(9)12/h2-5H,6H2,1H3/b11-9+
• InChI Key： IOOASXDXDQKCNW-PKNBQFBNSA-N
• SMILES： O1C(/C(/C2C=CC=CC=2C1)=N/OC)=O

Computed Properties

• Exact Mass: 191.058243149Da
• Monoisotopic Mass: 191.058243149Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.9Ų